2-({[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}oxy)ethyl 2-methylpropanoate

• Molecular Formula: C11H15NO7
• Molecular Weight: 273.24 g/mol
• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)oxycarbonyloxyethyl 2-methylpropanoate
• InChI: InChI=1S/C11H15NO7/c1-7(2)10(15)17-5-6-18-11(16)19-12-8(13)3-4-9(12)14/h7H,3-6H2,1-2H3
• InChI Key: BBNXDPWSLWGJOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OCCOC(=O)ON1C(=O)CCC1=O

Description

It is known for its unique structural properties and reactivity, making it a valuable compound for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}oxy)ethyl 2-methylpropanoate typically involves the reaction of 2-methylpropanoic acid with a suitable azolidine derivative under controlled conditions. The reaction is carried out in the presence of a catalyst and requires specific temperature and pressure conditions to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process includes the use of advanced equipment and techniques to control the reaction parameters and ensure consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-({[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}oxy)ethyl 2-methylpropanoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of simpler derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-({[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}oxy)ethyl 2-methylpropanoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-({[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}oxy)ethyl 2-methylpropanoate involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-({[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}oxy)ethyl 2-methylpropanoate include other azolidine derivatives and esters of 2-methylpropanoic acid. These compounds share structural similarities and may exhibit comparable reactivity and applications .

Uniqueness

What sets this compound apart is its unique combination of functional groups, which confer specific reactivity and properties. This makes it particularly valuable for certain applications where other similar compounds may not be as effective .